Cas no 2229568-12-9 (1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2229568-12-9
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 6191227
• PubChem ID: 165850977
• Update Time: 2025-06-29

1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine
• EN300-1950675
• 2229568-12-9
• [1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C13H15ClF3N/c14-9-1-2-10(11(15)7-9)12(8-18)3-5-13(16,17)6-4-12/h1-2,7H,3-6,8,18H2
• InChI Key： DWQSJXXOXVHQDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CN)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine

1-(4-Chloro-2-Fluorophenyl)-4,4-Difluorocyclohexylmethanamine: A Comprehensive Overview

The compound 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229568-12-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of fluorinated and chlorinated aromatic rings, which contribute to its distinctive chemical properties and potential applications in drug discovery and material science.

1-(4-Chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine belongs to the class of aromatic amines, with a cyclohexane ring substituted at the 1-position by a methanamine group. The presence of chlorine and fluorine atoms on the aromatic ring introduces electronic effects that can influence the compound's reactivity, solubility, and bioavailability. These properties make it a valuable substrate for further chemical modifications in synthetic chemistry.

Recent studies have highlighted the potential of 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel kinase inhibitors, which are critical in targeted cancer therapies. The fluorinated cyclohexane moiety has been shown to enhance the stability and selectivity of such compounds, making them more promising candidates for clinical trials.

In addition to its pharmacological applications, 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine has been investigated for its use in advanced materials. Its rigid structure and ability to form stable amide bonds make it an attractive component in polymer chemistry. Recent advancements in polymer synthesis have demonstrated that this compound can be incorporated into high-performance polymers with improved mechanical and thermal properties.

The synthesis of 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the chlorofluoroaryl group and subsequent fluorination reactions to achieve the desired cyclohexane substitution pattern. The optimization of these steps has significantly improved the overall yield and purity of the compound.

From an environmental perspective, 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine exhibits moderate biodegradability under controlled conditions. However, its persistence in certain environmental matrices raises concerns about long-term ecological impacts. Ongoing research is focused on developing greener synthesis routes and assessing its environmental fate to ensure sustainable use.

In conclusion, 1-(4-chloro-2-fluorophenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229568-12-9) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key building block in contemporary chemical research.